Cas no 62484-76-8 (5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde)

• Product Name: 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde
• CAS No: 62484-76-8
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD00051509
• CID: 863907
• PubChem ID: 522058
• Update Time: 2025-10-29

5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethylchromone-3-carboxaldehyde
• 5,7-DIMETHYL-3-FORMYLCHROMONE
• 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde
• 5,7-dimethyl-4-oxochromene-3-carbaldehyde
• 5,7-dimethylchromone-3-carboxaldehyde, AldrichCPR
• 8C-118
• MFCD00051509
• DB-054178
• 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde #
• DTXSID20334834
• SCHEMBL5368767
• MVKCOCQJKGTQAM-UHFFFAOYSA-N
• 62484-76-8
• D86509
• AKOS016028458

• MDL： MFCD00051509
• Inchi： 1S/C12H10O3/c1-7-3-8(2)11-10(4-7)15-6-9(5-13)12(11)14/h3-6H,1-2H3
• InChI Key： MVKCOCQJKGTQAM-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(C2=C1C=C(C)C=C2C)=O

Computed Properties

• Exact Mass: 202.06300
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Melting Point: 145-147°C
• PSA: 47.28000
• LogP: 2.22230
• Sensitiveness: Air Sensitive

5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde

Professional Introduction to 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde (CAS No. 62484-76-8)

5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde, identified by its CAS number 62484-76-8, is a heterocyclic compound belonging to the chromene family. This molecule has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. Chromenes, particularly those with aldehyde functionalities, are known for their role as intermediates in the synthesis of various bioactive molecules, including antioxidants, anti-inflammatory agents, and even certain anticancer compounds.

The structural motif of 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde consists of a chromene core substituted with two methyl groups at the 5th and 7th positions, a carbonyl group at the 4th position, and an aldehyde group at the 3rd position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications and derivatization. The presence of the aldehyde group not only facilitates condensation reactions but also allows for the exploration of its reactivity in various organic transformations.

In recent years, there has been a surge in research focusing on natural product-inspired heterocycles due to their inherent biological relevance. 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde fits well within this trend, as chromenes derived from plants have been widely studied for their pharmacological properties. For instance, flavonoids, which are closely related to chromenes, are known for their antioxidant and anti-inflammatory effects. The aldehyde functionality in 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde suggests potential applications in designing novel flavonoid analogs with enhanced bioavailability and improved therapeutic profiles.

One of the most compelling aspects of 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde is its utility as a building block in drug discovery. The chromene core is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Researchers have leveraged this property to develop small molecules with therapeutic potential. For example, studies have shown that certain chromene derivatives exhibit inhibitory activity against enzymes involved in cancer progression. The aldehyde group in 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde provides a handle for further functionalization, enabling the synthesis of more complex derivatives that can modulate biological pathways more effectively.

Recent advances in computational chemistry have also highlighted the importance of 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde as a key intermediate. Molecular modeling studies suggest that this compound can be used to design molecules with specific binding affinities for target proteins. By integrating virtual screening techniques with experimental validation, researchers can rapidly identify promising candidates for further development. This approach has been particularly effective in identifying novel antimicrobial agents, where chromene derivatives have shown promising activity against resistant bacterial strains.

The synthesis of 5,7-Dimethyl-4-oxyo-octahydrochromenecarboxaldehyde (CAS No. 62484) is another area where this compound has been extensively studied. Various synthetic routes have been developed over the years to optimize yield and purity while minimizing side reactions. One such method involves the condensation of resorcinol derivatives with β-ketoesters under acidic conditions. This reaction typically proceeds via an intramolecular cyclization mechanism, yielding the desired chromene core with high efficiency.

In addition to its synthetic utility, 5-methyl-octahydrochromenecarboxaldehyde (CAS No. 62484) has found applications in material science as well. The rigid chromene ring system contributes to its stability under various conditions, making it suitable for use as a monomer or cross-linking agent in polymer formulations. Researchers have explored its incorporation into conductive polymers and organic semiconductors due to its ability to enhance material properties such as thermal stability and electrical conductivity.

The biological activity of 5-methyl-octahydrochromenecarboxaldehyde (CAS No. 62484) has been extensively investigated across multiple disciplines including pharmacology and toxicology studies on octahydrochromenecarboxaldehydes suggest potential applications as scaffolds for drug development due to their ability to interact with biological targets through hydrogen bonding interactions between carbonyl groups within these compounds